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Compound of Interest

N-(3-Oxodecanoyl)-L-homoserine
Compound Name:
lactone

Cat. No.: B137644

For immediate reference, treat N-(3-Oxodecanoyl)-L-homoserine lactone as a hazardous
chemical waste. Due to its classification as harmful if swallowed, direct disposal into standard
waste streams is prohibited. Adherence to the following procedural guidelines is essential for
ensuring laboratory safety and regulatory compliance.

Waste Identification and Classification

N-(3-Oxodecanoyl)-L-homoserine lactone is categorized as an acute oral toxicant (Category
4), necessitating its handling as hazardous waste.[1][2][3] All materials contaminated with this
compound, including stock vials, solutions, and personal protective equipment (PPE), must be
disposed of through a designated hazardous waste program.

Personal Protective Equipment (PPE)

Prior to handling N-(3-Oxodecanoyl)-L-homoserine lactone for disposal, all personnel must
be equipped with the following standard PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Closed-toe shoes
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« In the case of handling the powdered form where aerosolization is possible, a dust mask
(e.g., N95) is required.[1][3]

Segregation and Storage of Waste

Proper segregation and storage are critical to prevent accidental exposure and chemical
reactions.

o Waste Segregation: Do not mix N-(3-Oxodecanoyl)-L-homoserine lactone waste with
other chemical waste streams unless explicitly permitted by your institution's environmental
health and safety (EHS) office. It should be segregated as a non-halogenated organic solid
or as per the specific institutional guidelines for toxic chemicals.

o Satellite Accumulation Area (SAA): All waste must be stored in a designated SAA, which
should be at or near the point of generation.[4][5] The SAA must be inspected weekly for any
signs of leakage or container degradation.[4]

o Container Requirements:

o Use a chemically compatible, leak-proof container with a secure lid. The original container
is often a suitable choice if it is in good condition.[4]

o The container must be kept closed at all times except when adding waste.[5][6]

o Ensure the container is appropriate for the physical state of the waste (solid or liquid).

Step-by-Step Disposal Procedure

The following protocol outlines the process for the disposal of N-(3-Oxodecanoyl)-L-
homoserine lactone.

4.1 Materials Required:
o Appropriate PPE (as listed in section 2.0)
o Designated hazardous waste container

o Hazardous waste labels (provided by your institution's EHS)
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e Permanent marker
 Spill kit for chemical spills
4.2 Disposal of Solid Waste:

o Carefully transfer any residual solid N-(3-Oxodecanoyl)-L-homoserine lactone into the
designated hazardous waste container.

« If the original container is to be disposed of, ensure it is empty of all visible product. Deface
the original label to prevent misidentification.[6]

o Contaminated items such as weigh boats, pipette tips, and gloves should be placed in the
same hazardous waste container.

4.3 Disposal of Liquid Waste (Solutions):

e Solutions containing N-(3-Oxodecanoyl)-L-homoserine lactone must not be disposed of
down the drain.[5][6]

o Carefully pour the liquid waste into a designated hazardous waste container suitable for
liquids. Use a funnel to prevent spills.

» Do not overfill the container; a general guideline is to fill to no more than 80% capacity to
allow for vapor expansion.

4.4 Labeling and Waste Pickup:

e As soon as the first item of waste is placed in the container, affix a hazardous waste label.[5]

[6]
e The label must include:
o The words "Hazardous Waste"
o The full chemical name: "N-(3-Oxodecanoyl)-L-homoserine lactone"

o The specific constituents and their approximate concentrations if in a solution.
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o The date the waste was first added to the container.

o The name and contact information of the generating researcher or lab.

o Once the container is full or waste is no longer being generated, complete the date on the
waste tag.[6]

» Store the sealed and labeled container in the SAA until it is collected by the institutional EHS
department.

e Submit a request for hazardous waste collection according to your institution's procedures.[6]

Quantitative Data Summary

Parameter Value Reference

o Acute Toxicity, Oral (Category
GHS Hazard Classification [1112][3]

4)

Hazard Statement H302: Harmful if swallowed [1112][3]

) 55 gallons (for general
SAA Maximum Volume [51[6]
hazardous waste)

SAA Maximum Acutely Toxic 1 quart (liquid) or 1 kilogram

: [5]
Waste (solid)

Note: While N-(3-Oxodecanoyl)-L-homoserine lactone is classified as harmful, it may not fall
under the "acutely toxic" (P-listed) category in all jurisdictions. Consult your institution's EHS for
specific guidance.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/o9139
https://cdn.caymanchem.com/cdn/msds/10007895m.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/o9139
https://www.sigmaaldrich.com/TW/zh/product/sigma/o9139
https://cdn.caymanchem.com/cdn/msds/10007895m.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/o9139
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b137644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Preparation

Identify Waste:
N-(3-Oxodecanoyl)-L-homoserine lactone

l

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Containment

y

Select Compatible
Hazardous Waste Container

.

Affix Hazardous Waste Label

Waste I;[andling

Transfer Waste to Container
(Solid or Liquid)

.

Keep Container Securely Closed

Storage éviz Pickup

Store in Satellite
Accumulation Area (SAA)

.

Request Waste Pickup from EHS

Click to download full resolution via product page

Caption: Disposal workflow for N-(3-Oxodecanoyl)-L-homoserine lactone.
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This guide provides a framework for the safe disposal of N-(3-Oxodecanoyl)-L-homoserine
lactone. Researchers, scientists, and drug development professionals are reminded to consult
their institution-specific chemical hygiene and waste management plans for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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